Cas no 109575-05-5 (Methanone, (4-chloro-3-pyridinyl)phenyl-)

• Product Name: Methanone, (4-chloro-3-pyridinyl)phenyl-
• CAS No: 109575-05-5
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• CID: 1188727
• PubChem ID: 13701087
• Update Time: 2025-04-20

Methanone, (4-chloro-3-pyridinyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chloro-3-pyridinyl)phenyl-
• (4-chloropyridin-3-yl)-phenylmethanone
• DTXSID30547094
• 109575-05-5
• SCHEMBL5700207
• (4-Chloropyridin-3-yl)(phenyl)methanone

• Inchi： 1S/C12H8ClNO/c13-11-6-7-14-8-10(11)12(15)9-4-2-1-3-5-9/h1-8H
• InChI Key： YNTFTCRPLXGFTK-UHFFFAOYSA-N
• SMILES： ClC1C=CN=CC=1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.02954
• Monoisotopic Mass: 217.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96